Cas no 1261843-18-8 (Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate)

• Product Name: Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate
• CAS No: 1261843-18-8
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924331
• Update Time: 2025-06-13

Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate

• Inchi： 1S/C14H9F4NO3/c1-21-13(20)10-7-6-9(12(15)19-10)8-4-2-3-5-11(8)22-14(16,17)18/h2-7H,1H3
• InChI Key： SRVKYOCTVNTBLW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C(=O)OC)N=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 4.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate

Comprehensive Overview of Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261843-18-8)

Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261843-18-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the class of picolinate esters, which are known for their versatile applications in medicinal chemistry and material science. The presence of both fluoro and trifluoromethoxy substituents enhances its reactivity and potential biological activity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates, which aligns with the growing trend of precision medicine and targeted therapies. Researchers are particularly interested in how this compound can be leveraged to develop novel enzyme inhibitors or receptor modulators, addressing unmet medical needs in oncology and neurology.

From an agrochemical perspective, Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate exhibits potential as a building block for crop protection agents. The trifluoromethoxy group is known to enhance the lipophilicity and penetration efficiency of pesticides, contributing to their effectiveness against resistant pests. This aligns with the global push for sustainable agriculture and the reduction of environmental impact, as more efficient compounds can be used at lower doses.

The synthesis of Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate typically involves multi-step organic reactions, including cross-coupling and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, reflecting the industry's shift toward green chemistry principles. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets rigorous quality standards for research and industrial applications.

One of the most frequently asked questions about Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate revolves around its stability under various conditions. Studies indicate that the compound is relatively stable at room temperature but may degrade under prolonged exposure to UV light or extreme pH levels. Proper storage in amber glass containers and controlled environments is recommended to maintain its integrity.

Another hot topic is the scalability of production for this compound. With the rise of contract manufacturing organizations (CMOs), many pharmaceutical companies are outsourcing the synthesis of complex intermediates like Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate to reduce costs and accelerate timelines. This trend underscores the importance of process optimization and regulatory compliance in the chemical supply chain.

In summary, Methyl 6-fluoro-5-(2-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261843-18-8) represents a critical tool in modern chemical research, bridging gaps between drug discovery, agrochemical innovation, and sustainable manufacturing. Its unique structural features and broad applicability make it a compound worth watching in the coming years, as scientists continue to unlock its full potential.